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Compound of Interest

1,1-Dimethyl-4-acetylpiperazinium
iodide

Cat. No.: B1662546

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures
for 1,1-Dimethyl-4-acetylpiperazinium iodide (CAS No. 75667-84-4). This document is
intended for use by professionals in research and drug development who may handle this

compound.

Introduction

1,1-Dimethyl-4-acetylpiperazinium iodide is a quaternary ammonium salt.[1] It is classified
as an agonist of nicotinic acetylcholine receptors (hAAChR), which are involved in various
physiological processes.[2][3] As a biologically active compound, it is crucial to handle it with
appropriate safety precautions to minimize potential exposure and associated risks.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 1,1-Dimethyl-4-
acetylpiperazinium iodide is provided in the table below.
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Property Value Reference
CAS Number 75667-84-4 [2]
Molecular Formula C8H17IN20 [2]
Molecular Weight 284.14 g/mol [3]
Storage Temperature -20°C [2]

Hazard Identification and Safety Precautions

While a specific GHS classification for 1,1-Dimethyl-4-acetylpiperazinium iodide is not
readily available, it is prudent to handle it as a potentially hazardous substance.[4] General
precautions for handling quaternary ammonium compounds should be followed.[5][6]

Potential Hazards:

» May be harmful if swallowed, inhaled, or absorbed through the skin.
e May cause irritation to the skin, eyes, and respiratory tract.
Recommended Safety Precautions:

» Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[4]

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

o Hand Protection: Wear chemical-resistant gloves. Inspect gloves prior to use and dispose
of them properly after handling.[4]

o Body Protection: Wear a lab coat or other protective clothing.[4]

o Respiratory Protection: If dusts or aerosols may be generated, use a NIOSH-approved

respirator.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://immunomart.com/product/11-dimethyl-4-acetylpiperazinium-iodide/
https://immunomart.com/product/11-dimethyl-4-acetylpiperazinium-iodide/
http://file.medchemexpress.com/batch_PDF/HY-100906/1-1-Dimethyl-4-acetylpiperazinium-iodide-DataSheet-MedChemExpress.pdf
https://immunomart.com/product/11-dimethyl-4-acetylpiperazinium-iodide/
https://www.benchchem.com/product/b1662546?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/315447296877658211/T205408
https://www.ncbi.nlm.nih.gov/books/NBK594254/
https://www.chemicalsafetyfacts.org/chemicals/quaternary-ammonium-compounds/
https://www.targetmol.com/attachment/sds/315447296877658211/T205408
https://www.targetmol.com/attachment/sds/315447296877658211/T205408
https://www.targetmol.com/attachment/sds/315447296877658211/T205408
https://www.targetmol.com/attachment/sds/315447296877658211/T205408
https://www.targetmol.com/attachment/sds/315447296877658211/T205408
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[7]

First Aid Measures

In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Measures Reference

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [4]
oxygen. Seek medical

attention.

Immediately wash the affected
area with soap and plenty of

Skin Contact water. Remove contaminated [4]
clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, lifting upper and [4]
lower eyelids. Seek immediate

medical attention.

Do not induce vomiting. Rinse
Ingestion mouth with water. Seek [4]

immediate medical attention.

Storage and Handling

Proper storage and handling are essential to maintain the integrity of the compound and
ensure safety.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] The
recommended storage temperature is -20°C.[2]
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» Handling: Avoid the formation of dust and aerosols.[4] Use non-sparking tools.[4] Prevent fire
caused by electrostatic discharge.[4]

Spill and Disposal Procedures
Spill Response:

o Evacuate personnel from the area.

» Wear appropriate PPE.

e Avoid breathing dust.

o Carefully sweep up the spilled material and place it in a suitable, closed container for
disposal.[4]

¢ Clean the spill area thoroughly.
Disposal:

Dispose of the waste material in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains.[4]

Experimental Protocols

While specific experimental protocols involving 1,1-Dimethyl-4-acetylpiperazinium iodide
were not found in the safety-focused literature search, a general protocol for a preliminary in
vitro safety assessment is provided below.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a common method to assess the potential of a compound to cause cell
death.

e Cell Culture:

o Plate a suitable cell line (e.g., HEK293, SH-SY5Y) in a 96-well plate at a predetermined
density.
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o Incubate the cells for 24 hours to allow for attachment.

e Compound Treatment:

o Prepare a stock solution of 1,1-Dimethyl-4-acetylpiperazinium iodide in a suitable
solvent (e.g., sterile water or DMSO).

o Prepare serial dilutions of the compound in cell culture medium to achieve the desired final
concentrations.

o Remove the old medium from the cells and add the medium containing the different
concentrations of the compound. Include a vehicle control (medium with solvent) and an
untreated control.

o Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).
e MTT Assay:

o Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) in phosphate-buffered saline (PBS).

o Add 10 pL of the MTT solution to each well and incubate for 2-4 hours at 37°C.

o Remove the medium and add 100 L of a solubilization solution (e.g., DMSO or a solution
of 10% SDS in 0.01 M HCI) to each well to dissolve the formazan crystals.

o Read the absorbance at a wavelength of 570 nm using a microplate reader.
o Data Analysis:

o Calculate the percentage of cell viability for each concentration relative to the untreated
control.

o Plot the cell viability against the compound concentration to determine the IC50 value (the
concentration at which 50% of the cells are viable).

Visualizations
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Logical Workflow for Safe Handling

Click to download full resolution via product page
Caption: Workflow for the safe handling of 1,1-Dimethyl-4-acetylpiperazinium iodide.
Emergency Response Logic

Caption: Decision tree for emergency response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1662546#1-1-dimethyl-4-acetylpiperazinium-
iodide-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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